N-benzyl-4-(1-piperidinylmethyl)benzamide

• IUPAC Name: N-benzyl-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O/c23-20(21-15-17-7-3-1-4-8-17)19-11-9-18(10-12-19)16-22-13-5-2-6-14-22/h1,3-4,7-12H,2,5-6,13-16H2,(H,21,23)
• InChI Key: JAEDQRPDBJRTAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

N-benzyl-4-(1-piperidinylmethyl)benzamide, also known as BPBM, is a chemical compound that has been extensively studied for its potential therapeutic applications. BPBM belongs to the class of benzamides and has been shown to exhibit various biological activities.

Scientific Research Applications

N-benzyl-4-(1-piperidinylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects. N-benzyl-4-(1-piperidinylmethyl)benzamide has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-(1-piperidinylmethyl)benzamide is not fully understood. However, it has been suggested that N-benzyl-4-(1-piperidinylmethyl)benzamide may act by modulating the activity of certain neurotransmitters, such as dopamine and serotonin, in the brain. N-benzyl-4-(1-piperidinylmethyl)benzamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-benzyl-4-(1-piperidinylmethyl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators, such as prostaglandins and cytokines, in animal models. N-benzyl-4-(1-piperidinylmethyl)benzamide has also been shown to reduce pain and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-benzyl-4-(1-piperidinylmethyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in pure form using column chromatography. N-benzyl-4-(1-piperidinylmethyl)benzamide has also been extensively studied, and its biological activities are well documented. However, there are some limitations to using N-benzyl-4-(1-piperidinylmethyl)benzamide in lab experiments. It has been shown to exhibit cytotoxic effects at high concentrations, which may limit its use in certain assays.

Future Directions

There are several future directions for research on N-benzyl-4-(1-piperidinylmethyl)benzamide. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-benzyl-4-(1-piperidinylmethyl)benzamide has also been shown to exhibit antitumor effects, and further research is needed to explore its potential as a cancer therapeutic. Additionally, the exact mechanism of action of N-benzyl-4-(1-piperidinylmethyl)benzamide needs to be further elucidated to better understand its biological activities.